Cas no 84163-64-4 (5-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole)

• Product Name: 5-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole
• CAS No: 84163-64-4
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• MDL: MFCD03411582
• CID: 707083
• PubChem ID: 2794755
• Update Time: 2025-04-19

5-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole
• 1,2-BENZISOXAZOL-5-FLUORO-3-(4-PIPERIDINYL)
• 1,2-Benzisoxazole,5-fluoro-3-(4-piperidinyl)-
• 5-fluoro-3-(4-piperidinyl)-1,2-Benzisoxazole
• 5-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole
• FT-0606285
• SCHEMBL187372
• EN300-241969
• 1,2-Benzisoxazole, 5-fluoro-3-(4-piperidinyl)-
• 84163-64-4
• 5-fluoro-3-(-4-piperidinyl)-1,2benzisoxazole
• 5-fluoro -3-(4-piperidinyl)-1,2-benzisoxazole
• DTXSID60383381
• 5-fluoro-3-(4-piperidyl)-1,2-benzisoxazole
• SDCCGMLS-0066179.P001
• A915257
• AKOS005145572
• 5-fluoro-3-piperidin-4-yl-1,2-benzoxazole
• DB-076003

• MDL： MFCD03411582
• Inchi： 1S/C12H13FN2O/c13-9-1-2-11-10(7-9)12(15-16-11)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key： GGRZCCWFABLKCX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C1CCNCC1)=NO2

Computed Properties

• Exact Mass: 220.10100
• Monoisotopic Mass: 220.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 359°C at 760 mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.566
• PSA: 38.06000
• LogP: 2.76270

5-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38